Carnallite
Description
Carnallite is an evaporite mineral, a hydrated potassium magnesium chloride with the formula KCl.MgCl2·6(H2O) . It is variably colored yellow to white, reddish, and sometimes colorless or blue . It is usually massive to fibrous with rare pseudohexagonal orthorhombic crystals . The mineral is deliquescent, meaning it absorbs moisture from the surrounding air .
Synthesis Analysis
Carnallite can be synthesized from the spent electrolyte of magnesium cells and a chlorine-magnesium solution . The process parameters that ensure the formation of synthetic carnallite that meet the requirements of the magnesium industry are determined . The synthesis temperature is 100–130°C, the initial concentration of magnesium chloride in a solution is 290–400 g/l, the consumption of spent electrolyte is 105% of the stoichiometric composition, and the particle size is 0.315 mm .Molecular Structure Analysis
Carnallite has an orthorhombic crystal system . The crystal class is dipyramidal (mmm) with a space group Pnna . The refractive index ranges from 1.467 to 1.494 .Physical And Chemical Properties Analysis
Carnallite has a molecular weight of 277.85 g/mol . It has a Mohs scale hardness of 2.5 and a specific gravity of 1.6 . It is transparent to translucent with a greasy luster . It is also deliquescent in high humidity, implying that it is extremely soluble in water .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
magnesium;potassium;trichloride;hexahydrate |
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InChI |
InChI=1S/3ClH.K.Mg.6H2O/h3*1H;;;6*1H2/q;;;+1;+2;;;;;;/p-3 |
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InChI Key |
PALNZFJYSCMLBK-UHFFFAOYSA-K |
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Canonical SMILES |
O.O.O.O.O.O.[Mg+2].[Cl-].[Cl-].[Cl-].[K+] |
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Molecular Formula |
Cl3H12KMgO6 |
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DSSTOX Substance ID |
DTXSID10157211 |
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Molecular Weight |
277.85 g/mol |
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Product Name |
Carnallite | |
CAS RN |
1318-27-0 |
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| Record name | Carnallite (K(MgCl3).6H2O) | |
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